Cas no 94133-78-5 (1-Undecanol, phosphite(3:1) (9CI))
94133-78-5 structure
Product Name:1-Undecanol, phosphite(3:1) (9CI)
CAS No:94133-78-5
MF:C33H69O3P
MW:544.872932195663
CID:813675
PubChem ID:5744265
Update Time:2025-04-19
1-Undecanol, phosphite(3:1) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Undecanol, phosphite(3:1) (9CI)
- trisundecyl phosphite
- triundecyl phosphite
- EINECS 302-741-8
- SCHEMBL3558386
- 94133-78-5
- DTXSID00240681
- NS00064093
-
- Inchi: 1S/C33H69O3P/c1-4-7-10-13-16-19-22-25-28-31-34-37(35-32-29-26-23-20-17-14-11-8-5-2)36-33-30-27-24-21-18-15-12-9-6-3/h4-33H2,1-3H3
- InChI Key: UKPASDNOVTUNJT-UHFFFAOYSA-N
- SMILES: P(OCCCCCCCCCCC)(OCCCCCCCCCCC)OCCCCCCCCCCC
Computed Properties
- Exact Mass: 544.498433
- Monoisotopic Mass: 544.498433
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 37
- Rotatable Bond Count: 33
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
- XLogP3: 15.2
Experimental Properties
- Boiling Point: 478.3°Cat760mmHg
- Flash Point: 303.3°C
- PSA: 41.28000
- LogP: 12.85550
1-Undecanol, phosphite(3:1) (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
94133-78-5 (1-Undecanol, phosphite(3:1) (9CI)) Related Products
- 25103-12-2(Triisooctyl phosphite)
- 6095-42-7(Trihexyl phosphite)
- 25448-25-3(Phosphorous acid,triisodecyl ester)
- 2929-86-4(Phosphorous acid,tris(decyl) ester)
- 2082-80-6(Phosphorous acid,trioctadecyl ester)
- 3028-88-4(Trioctyl Phosphite (mixture))
- 102-85-2(Tributyl phosphite)
- 77745-66-5(triisotridecyl phosphite)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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